Cas no 2104659-23-4 (1-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 2104659-23-4
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 6178389
• PubChem ID: 122365868
• Update Time: 2024-01-11

1-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-one
• QEJUCYLOXZMIQD-UHFFFAOYSA-N
• 5-Acetyl-3-(difluoromethyl)-1H-pyrazole
• EN300-1709274
• 2104659-23-4
• 1-[3-(difluoromethyl)-1H-pyrazol-5-yl]ethan-1-one
• 1-[5-(difluoromethyl)-1H-pyrazol-3-yl]ethanone

• Inchi： 1S/C6H6F2N2O/c1-3(11)4-2-5(6(7)8)10-9-4/h2,6H,1H3,(H,9,10)
• InChI Key： QEJUCYLOXZMIQD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C)=O)=NN1)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų